Cas no 4576-90-3 (1,2-thiazole-3-carboxylic acid)
1,2-Thiazole-3-carboxylic acid is a heterocyclic carboxylic acid featuring a thiazole ring fused with a carboxyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical applications due to its reactive functional groups. The thiazole core imparts stability and unique electronic properties, making it valuable in the development of agrochemicals, medicinal compounds, and coordination chemistry. Its carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or metal complexes. The compound’s structural features contribute to its utility in designing bioactive molecules, particularly in antimicrobial and anti-inflammatory research. High purity grades ensure consistent performance in synthetic workflows.
4576-90-3 structure
Product Name:1,2-thiazole-3-carboxylic acid
CAS No:4576-90-3
MF:C4H3NO2S
MW:129.137119531631
MDL:MFCD09834765
CID:45179
PubChem ID:559224
Update Time:2025-10-11
1,2-thiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Isothiazole-3-carboxylic acid
- 1,2-thiazole-3-carboxylic acid
- 3-Isothiazolecarboxylic acid
- BMPVWNJQCJQBFW-UHFFFAOYSA-N
- isothiazolecarboxylic acid
- 3-Isothiazolecarboxylicacid
- isothiazolecarboxylic
- 3-Carboxyisothiazole
- PubChem22100
- isothiazol-3-carboxylic acid
- 6302AB
- RP08197
- PB34433
- AB0004269
- ST24047457
- BB 02
-
- MDL： MFCD09834765
- Inchi： 1S/C4H3NO2S/c6-4(7)3-1-2-8-5-3/h1-2H,(H,6,7)
- InChI Key： BMPVWNJQCJQBFW-UHFFFAOYSA-N
- SMILES： S1C=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 128.98800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 106
- Topological Polar Surface Area: 78.4
Experimental Properties
- Density: 1.525
- Boiling Point: 178°C at 760 mmHg
- Flash Point: 62 ºC
- PSA: 78.43000
- LogP: 0.84130
1,2-thiazole-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
1,2-thiazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-thiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0301-1g |
Isothiazole-3-carboxylic acid |
4576-90-3 | 96% | 1g |
5919.34CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0301-5g |
Isothiazole-3-carboxylic acid |
4576-90-3 | 96% | 5g |
23490.77CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0301-500mg |
Isothiazole-3-carboxylic acid |
4576-90-3 | 96% | 500mg |
3383.69CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0301-250mg |
Isothiazole-3-carboxylic acid |
4576-90-3 | 96% | 250mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0301-100mg |
Isothiazole-3-carboxylic acid |
4576-90-3 | 96% | 100mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0301-50mg |
Isothiazole-3-carboxylic acid |
4576-90-3 | 96% | 50mg |
1144.86CNY | 2021-05-07 | |
| Ambeed | A144563-100mg |
Isothiazole-3-carboxylic acid |
4576-90-3 | 95% | 100mg |
$80.0 | 2025-02-21 | |
| Ambeed | A144563-250mg |
Isothiazole-3-carboxylic acid |
4576-90-3 | 95% | 250mg |
$133.0 | 2025-02-21 | |
| Ambeed | A144563-1g |
Isothiazole-3-carboxylic acid |
4576-90-3 | 95% | 1g |
$466.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KZ580-50mg |
1,2-thiazole-3-carboxylic acid |
4576-90-3 | 95+% | 50mg |
503.0CNY | 2021-08-05 |
1,2-thiazole-3-carboxylic acid Related Literature
-
1. 1336. Isothiazoles. Part VIII. Reactions of 3-bromomethylisothiazolesD. Buttimore,M. P. L. Caton,J. D. Renwick,R. Slack J. Chem. Soc. 1965 7274
-
2. 593. Isothiazoles. Part IV. The preparation of 3-formyl- and 3-acetyl-isothiazolesD. H. Jones,R. Slack,K. R. H. Wooldridge J. Chem. Soc. 1964 3114
-
3. 1337. Isothiazoles. Part IX. IsothiazolopyrimidinesA. Holland,R. Slack,T. F. Warren,D. Buttimore J. Chem. Soc. 1965 7277
-
B. J. Millard J. Chem. Soc. C 1969 1231
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5. Nitrile sulphidesRobert K. Howe,John E. Franz J. Chem. Soc. Chem. Commun. 1973 524b
4576-90-3 (1,2-thiazole-3-carboxylic acid) Related Products
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- 1416374-24-7(5-Aminoisothiazole-3-carboxylic acid)
- 178316-76-2(4-hydroxy-1,2-thiazole-3-carboxylic acid)
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- 462067-90-9(4-amino-1,2-thiazole-3-carboxylic acid)
- 34490-97-6(1,2-thiazole-3-carbaldehyde)
- 23244-32-8(3-Isothiazolecarboxylic acid ethyl ester)
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